Cas no 57780-75-3 (2-Nitro-5-(propylthio)aniline)

• Product Name: 2-Nitro-5-(propylthio)aniline
• CAS No: 57780-75-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD00192355
• CID: 381513
• PubChem ID: 643320
• Update Time: 2025-06-08

2-Nitro-5-(propylthio)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-nitro-5-(propylthio)-
• [2-Nitro-5-(propylthio)phenyl]amine
• 2-Nitro-5-(propylthio)aniline
• 2-nitro-5-(propylthio)benzenamine
• 2-nitro-5-(propylsulfanyl)aniline
• Benzenamine, 2-nitro-5-(propylthio)-
• 2-nitro-5-propylthioaniline
• BP-12508
• MFCD00192355
• NLCPQMUVBQILMA-UHFFFAOYSA-N
• EN300-18724
• FT-0683850
• InChI=1/C9H12N2O2S/c1-2-5-14-7-3-4-9(11(12)13)8(10)6-7/h3-4,6H,2,5,10H2,1H
• 57780-75-3
• Z89283859
• A869586
• CS-0204813
• 2-nitro-5-propylsulfanylaniline
• 2-Nitro-5-(propylthio)aniline, 99%
• DTXSID10206475
• GS-5464
• AKOS000120763
• H10052
• SCHEMBL1538922
• 2-nitro-5-propanylthioaniline

• MDL： MFCD00192355
• Inchi： 1S/C9H12N2O2S/c1-2-5-14-7-3-4-9(11(12)13)8(10)6-7/h3-4,6H,2,5,10H2,1H3
• InChI Key： NLCPQMUVBQILMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 212.06206
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 71-74 °C(lit.)
• PSA: 69.16
• Solubility: Not available

2-Nitro-5-(propylthio)aniline Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Nitro-5-(propylthio)aniline

Comprehensive Analysis of 2-Nitro-5-(propylthio)aniline (CAS No. 57780-75-3): Properties, Applications, and Industry Insights

The chemical compound 2-Nitro-5-(propylthio)aniline (CAS No. 57780-75-3) is a specialized organic molecule with a unique structural framework, combining nitro and propylthio functional groups. Its molecular formula, C₉H₁₂N₂O₂S, highlights its potential for diverse applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for "2-Nitro-5-(propylthio)aniline synthesis" or "CAS 57780-75-3 applications," reflecting its growing relevance in synthetic chemistry.

One of the standout features of 2-Nitro-5-(propylthio)aniline is its role as an intermediate in the production of dyes and pigments. The presence of the nitro group and thioether linkage enhances its reactivity, making it valuable for creating colorants with improved lightfastness and thermal stability. Recent trends in sustainable chemistry have spurred interest in "green synthesis of nitroaniline derivatives," aligning with global efforts to reduce environmental impact.

In pharmaceutical research, CAS 57780-75-3 has been explored for its potential bioactivity. While not a drug itself, its structural motifs are often leveraged in drug design, particularly in compounds targeting oxidative stress pathways. Queries like "2-Nitro-5-(propylthio)aniline biological activity" or "nitroaniline derivatives in medicine" are common among researchers investigating novel therapeutic agents.

The compound's physicochemical properties, such as its melting point (approximately 120–125°C) and solubility profile, are critical for industrial applications. For instance, its moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in liquid-phase reactions. Manufacturers often prioritize "high-purity 57780-75-3 suppliers" to ensure consistent performance in end products.

From an analytical perspective, advanced techniques like HPLC and NMR are employed to characterize 2-Nitro-5-(propylthio)aniline. Quality control protocols emphasize minimizing impurities, as even trace amounts can affect downstream processes. This aligns with the increasing demand for "analytical methods for nitroaromatics" in quality assurance laboratories.

Environmental and safety considerations are also paramount. While 57780-75-3 is not classified as hazardous under standard regulations, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Searches for "safe handling of nitroaniline compounds" underscore the industry's focus on workplace safety.

Innovations in catalysis have further expanded the utility of 2-Nitro-5-(propylthio)aniline. For example, palladium-catalyzed coupling reactions can modify its structure to yield advanced materials. This ties into broader trends like "catalytic functionalization of aromatic amines," a hot topic in academic and industrial R&D.

In summary, 2-Nitro-5-(propylthio)aniline (CAS No. 57780-75-3) is a versatile compound with significant industrial and scientific value. Its applications span multiple sectors, driven by its unique chemical properties and adaptability. As research progresses, keywords like "nitroaniline derivatives market growth" and "57780-75-3 patent developments" will likely gain traction, reflecting its evolving role in modern chemistry.